Cas no 189876-53-7 (1-Propanamine, 3-[4-(trifluoromethoxy)phenoxy]-)

• Product Name: 1-Propanamine, 3-[4-(trifluoromethoxy)phenoxy]-
• CAS No: 189876-53-7
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 2665273
• Update Time: 2025-07-15

1-Propanamine, 3-[4-(trifluoromethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 3-[4-(trifluoromethoxy)phenoxy]propan-1-amine
• 3-(4-(TRIFLUOROMETHOXY)PHENOXY)PROPAN-1-AMINE
• 3-(4-(TRIFLUOROMETHOXY)PHENOXY)PROPAN-1-AMINE HYDROCHLORIDE
• 1-Propanamine, 3-[4-(trifluoromethoxy)phenoxy]-
• 1-Propanamine,3-[4-(trifluoromethoxy)phenoxy]-
• ISFSJWOKLUNXAQ-UHFFFAOYSA-N
• 3-(4-trifluoromethoxyphenoxy)propylamine

• Inchi： 1S/C10H12F3NO2/c11-10(12,13)16-9-4-2-8(3-5-9)15-7-1-6-14/h2-5H,1,6-7,14H2
• InChI Key： ISFSJWOKLUNXAQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)OCCCN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 191
• Topological Polar Surface Area: 44.5

Additional information on 1-Propanamine, 3-[4-(trifluoromethoxy)phenoxy]-

Recent Advances in the Study of 1-Propanamine, 3-[4-(trifluoromethoxy)phenoxy]- (CAS: 189876-53-7)

1-Propanamine, 3-[4-(trifluoromethoxy)phenoxy]- (CAS: 189876-53-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy phenoxy moiety, has been the subject of recent investigations due to its potential applications in drug development and therapeutic interventions. The unique structural features of this molecule, including its trifluoromethoxy group, contribute to its pharmacological properties, making it a promising candidate for further study.

Recent studies have focused on the synthesis and biological evaluation of 1-Propanamine, 3-[4-(trifluoromethoxy)phenoxy]-. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of this compound, ensuring its suitability for preclinical and clinical studies. The compound's mechanism of action has been explored in various biological systems, with particular attention to its interaction with specific molecular targets. These targets include enzymes and receptors implicated in disease pathways, highlighting the compound's potential as a therapeutic agent.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological processes. For instance, 1-Propanamine, 3-[4-(trifluoromethoxy)phenoxy]- has shown promising activity in models of inflammatory and neurodegenerative diseases. Its ability to cross the blood-brain barrier further enhances its potential for treating central nervous system disorders. Additionally, the compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, have been evaluated to assess its suitability for further development.

The safety profile of 1-Propanamine, 3-[4-(trifluoromethoxy)phenoxy]- has also been a focus of recent research. Toxicity studies have indicated that the compound exhibits a favorable safety margin, with minimal adverse effects observed at therapeutic doses. These findings support its progression into more advanced stages of drug development. Furthermore, structure-activity relationship (SAR) studies have been conducted to identify analogs with improved potency and selectivity, paving the way for the development of next-generation therapeutics.

In conclusion, 1-Propanamine, 3-[4-(trifluoromethoxy)phenoxy]- (CAS: 189876-53-7) represents a promising candidate for pharmaceutical development, with demonstrated efficacy and safety in preclinical models. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties. The compound's potential applications in treating a range of diseases underscore its importance in the field of chemical biology and medicinal chemistry. Future studies will likely focus on clinical translation and the development of derivative compounds with enhanced therapeutic profiles.